Cas no 120127-00-6 (1-(3-Chlorophenyl)-2-methylpropan-1-ol)

• Product Name: 1-(3-Chlorophenyl)-2-methylpropan-1-ol
• CAS No: 120127-00-6
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 6792594
• PubChem ID: 14226016
• Update Time: 2025-05-20

1-(3-Chlorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• MFCD12153490
• AKOS010013764
• 1-(3-chlorophenyl)-2-methylpropan-1-ol
• 120127-00-6
• 1-(3-Chlorophenyl)-2-methylpropan-1-ol

• Inchi： 1S/C10H13ClO/c1-7(2)10(12)8-4-3-5-9(11)6-8/h3-7,10,12H,1-2H3
• InChI Key： QYOJXZSONXPFTR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(C)C)O

Computed Properties

• Exact Mass: 184.0654927g/mol
• Monoisotopic Mass: 184.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-Chlorophenyl)-2-methylpropan-1-ol

Recent Advances in the Study of 1-(3-Chlorophenyl)-2-methylpropan-1-ol (CAS: 120127-00-6)

1-(3-Chlorophenyl)-2-methylpropan-1-ol (CAS: 120127-00-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly focusing on its pharmacological properties and synthetic pathways. This research brief aims to summarize the latest findings related to this compound, providing insights into its molecular mechanisms, therapeutic potential, and current challenges in its utilization.

A recent study published in the Journal of Medicinal Chemistry investigated the synthesis and optimization of 1-(3-Chlorophenyl)-2-methylpropan-1-ol as a precursor for novel antipsychotic agents. The research highlighted the compound's role in modulating dopamine receptors, suggesting its potential in treating neurological disorders such as schizophrenia. The study employed advanced computational modeling and in vitro assays to validate the compound's binding affinity and selectivity, paving the way for further preclinical evaluations.

Another significant development was reported in the field of antimicrobial research. A team of researchers from the University of Cambridge demonstrated that derivatives of 1-(3-Chlorophenyl)-2-methylpropan-1-ol exhibit potent activity against multidrug-resistant bacterial strains. The study, published in ACS Infectious Diseases, utilized structure-activity relationship (SAR) analysis to identify key functional groups responsible for the compound's efficacy. These findings open new avenues for the design of next-generation antibiotics.

In addition to its pharmacological applications, 1-(3-Chlorophenyl)-2-methylpropan-1-ol has also been investigated for its role in chemical synthesis. A recent paper in Organic Letters detailed a novel catalytic method for the enantioselective synthesis of this compound, achieving high yields and stereochemical purity. This advancement addresses previous challenges in scalability and reproducibility, making the compound more accessible for industrial and research purposes.

Despite these promising developments, several challenges remain. The metabolic stability and toxicity profiles of 1-(3-Chlorophenyl)-2-methylpropan-1-ol and its derivatives require further investigation to ensure their safety and efficacy in clinical settings. Additionally, the cost-effective production of this compound on a large scale remains a hurdle for its widespread adoption in pharmaceutical manufacturing.

In conclusion, recent research on 1-(3-Chlorophenyl)-2-methylpropan-1-ol (CAS: 120127-00-6) underscores its potential as a versatile building block in drug discovery and chemical synthesis. Continued efforts to optimize its properties and address existing limitations will be crucial for unlocking its full therapeutic and industrial potential. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.